Cas no 1314975-68-2 (1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde
• CAS No: 1314975-68-2
• MF: C₈H₆N₄O
• MW: 174.159440517426
• MDL: MFCD08669926
• CID: 4773077
• PubChem ID: 53422232
• Update Time: 2026-02-26

1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(PYRAZIN-2-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 6893AB
• 1-pyrazin-2-ylpyrazole-4-carbaldehyde
• AK113892
• (4-ETHYL-2,5-DIOXO-4-PHENYLIMIDAZOLIDIN-1-YL)ACETICACID
• AKOS006290772
• DB-420484
• 503176-43-0
• DTXSID30698030
• 1-(2-Pyrazinyl)-1H-pyrazole-4-carboxaldehyde
• C75352
• DS-6355
• CS-0155492
• F2147-7848
• 1314975-68-2
• MFCD08669926
• 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD08669926
• Inchi： 1S/C8H6N4O/c13-6-7-3-11-12(5-7)8-4-9-1-2-10-8/h1-6H
• InChI Key： NNNVETIORKXOFC-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C2C=NC=CN=2)C=1

Computed Properties

• Exact Mass: 174.05416083g/mol
• Monoisotopic Mass: 174.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde

Comprehensive Guide to 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde (CAS No. 1314975-68-2): Properties, Applications, and Market Insights

1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde (CAS No. 1314975-68-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine-pyrazole hybrid aldehyde serves as a versatile building block for synthesizing biologically active molecules, particularly in drug discovery programs targeting kinase inhibition and antimicrobial activity. The compound's unique molecular architecture, featuring both pyrazine and pyrazole rings with an aldehyde functional group, enables diverse chemical modifications that are valuable for structure-activity relationship (SAR) studies.

The growing demand for heterocyclic compounds in medicinal chemistry has positioned 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde as a crucial intermediate. Recent literature highlights its application in developing anticancer agents, with particular interest in its potential to modulate protein-protein interactions. Researchers are exploring its structure-based drug design capabilities, especially for targets like JAK kinases and PI3K inhibitors, which are hot topics in oncology research. The compound's electron-rich aromatic system contributes to its ability to form stable interactions with biological targets, making it valuable for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, 1314975-68-2 offers multiple reactive sites for nucleophilic addition reactions and condensation reactions. The aldehyde group at the 4-position of the pyrazole ring serves as an excellent handle for creating hydrazones, imines, or undergoing reductive amination - transformations frequently searched by medicinal chemists in database queries. The pyrazine nitrogen atoms provide additional coordination sites that are being investigated for metal-organic framework (MOF) applications, a trending area in materials science.

The compound's physicochemical properties have been carefully characterized to support its pharmaceutical applications. With a molecular weight of 189.17 g/mol and calculated logP of 1.32, 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde demonstrates favorable drug-like properties for lead optimization. Its melting point range (typically 160-165°C) and solubility profile in common organic solvents make it practical for laboratory-scale reactions. These characteristics are frequently queried in chemical databases by researchers evaluating synthetic feasibility.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to pyrazine-pyrazole derivatives. Recent patent literature reveals innovations in catalytic methods for constructing this scaffold, addressing common search queries about atom-economical synthesis and catalyst systems for heterocycle formation. The compound's potential in crop protection chemicals has also emerged, with several agrochemical companies investigating its derivatives as novel fungicides with improved environmental profiles.

The market for specialty heterocyclic compounds like 1314975-68-2 has shown steady growth, driven by pharmaceutical R&D investments. Analytical data from scientific literature databases indicates increasing publication rates involving this scaffold, particularly in journals focused on medicinal chemistry innovations and fragment-based drug discovery. Custom synthesis providers report rising demand for this compound, often requested with specific isotopic labeling or chemical modifications for mechanistic studies.

Quality control considerations for 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde typically involve HPLC purity assessment (generally ≥95% by area normalization) and thorough characterization by 1H/13C NMR and mass spectrometry. These analytical parameters are crucial for researchers who frequently search for compound characterization data when planning synthetic work. The compound's stability under various conditions (pH, temperature, light exposure) has been systematically studied to support its use in diverse chemical transformations.

Emerging applications in materials science have expanded the utility of this compound beyond life sciences. Its ability to form coordination complexes with transition metals is being explored for developing novel catalysts and luminescent materials. The compound's electronic properties make it interesting for organic electronics applications, particularly as a building block for electron-transport materials in OLED devices - a rapidly growing field with many recent patent filings.

From a regulatory perspective, 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde is not currently classified under major chemical control lists, making it accessible for research purposes worldwide. However, researchers should consult local regulations when considering large-scale applications. The compound's safety profile has been documented in several material safety data sheets, with standard laboratory precautions recommended for handling.

The scientific community continues to discover new applications for this versatile scaffold. Recent studies have explored its derivatives as fluorescence probes for biological imaging and as templates for developing PET radiotracers. These cutting-edge applications align with current research trends in chemical biology and molecular imaging, addressing frequently searched topics in scientific literature databases. The compound's modular structure allows for systematic variation to optimize properties for specific applications.

In conclusion, 1-(Pyrazin-2-YL)-1H-pyrazole-4-carbaldehyde (CAS No. 1314975-68-2) represents an important chemical building block with wide-ranging applications in drug discovery, materials science, and chemical biology. Its unique structural features and versatile reactivity continue to inspire innovation across multiple scientific disciplines. As research into heterocyclic compounds advances, this molecule is likely to play an increasingly significant role in developing new therapeutic agents and functional materials.